Cas no 80887-20-3 (3,5-Isoxazoledicarbonyldichloride)

• Product Name: 3,5-Isoxazoledicarbonyldichloride
• CAS No: 80887-20-3
• MF: C₅HCl₂NO₃
• MW: 193.972339391708
• CID: 707869
• PubChem ID: 12886504
• Update Time: 2025-04-19

3,5-Isoxazoledicarbonyldichloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Isoxazoledicarbonyldichloride
• 1,2-oxazole-3,5-dicarbonyl chloride
• 3,5-Isoxazoledicarbonyldichloride(9CI)
• 80887-20-3
• 1,2-Oxazole-3,5-dicarbonyl dichloride
• DTXSID70512327

• Inchi： 1S/C5HCl2NO3/c6-4(9)2-1-3(5(7)10)11-8-2/h1H
• InChI Key： BTAZTUZCVOPGQQ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(=O)Cl)=NO1)=O

Computed Properties

• Exact Mass: 192.9333483g/mol
• Monoisotopic Mass: 192.9333483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 60.2Ų